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Compound of Interest

Compound Name: 6-Chloro-2-ethoxynicotinaldehyde

Cat. No.: B13921146

Get Quote

Executive Summary & Chemical Identity
Objective: Provide an immediate, fail-safe operational framework for handling 6-Chloro-2-
ethoxynicotinaldehyde, prioritizing researcher safety and compound integrity.

Status: This compound is a halogenated pyridine derivative. While specific toxicological data

for this exact ethoxy-analog is limited, safety protocols are derived from the well-characterized

methoxy-analog (6-Chloro-2-methoxynicotinaldehyde, CAS 95652-81-6) using Structure-

Activity Relationship (SAR) principles. Treat as a Sensitizing Irritant with high skin permeation

potential.
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Property Detail

Chemical Name 6-Chloro-2-ethoxynicotinaldehyde

CAS Number 1884246-82-5

Physical State Solid (Crystalline/Powder)

Storage 2-8°C, Inert Atmosphere (Argon/Nitrogen)

Key Hazards

Skin/Eye Irritant (Cat 2), Respiratory Irritant

(STOT SE 3), Potential Sensitizer (Aldehyde

moiety)

Hazard Identification & Risk Assessment
Expert Insight: The presence of both a pyridine ring and an aldehyde group creates a dual-

threat profile. Pyridines are excellent solvents that can defat skin and facilitate the permeation

of other toxic moieties. Aldehydes are known contact sensitizers and prone to air oxidation.

GHS Classification (Derived via SAR)
Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Sensitization, Skin Category 1
H317: May cause an allergic

skin reaction.

PPE Selection Framework
Core Directive: Do not rely on single-layer protection. The lipophilic ethoxy tail increases the

likelihood of glove permeation compared to smaller analogs.

A. Hand Protection (Glove Protocol)
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Primary Recommendation:Double-Gloving Strategy.

Inner Layer: 4 mil Nitrile (Tactile sensitivity).

Outer Layer: 5-8 mil Nitrile or Neoprene (Chemical barrier).

Justification: Pyridine rings can degrade nitrile over time. The ethoxy substituent increases

lipophilicity, potentially accelerating permeation. Double gloving provides a "visual breach"

buffer—if the outer glove is compromised, the inner glove protects during doffing.

Forbidden Material: Do NOT use Latex (poor organic solvent resistance).

B. Respiratory Protection[1][2][3][4][5]
Solid Handling (Weighing): If weighing <100 mg, a sash-height controlled Fume Hood is

sufficient. For >100 mg or fine powder, use an N95/P95 particulate respirator to prevent

sensitization via inhalation.

Solution Handling: Chemical Fume Hood (Face velocity: 0.5 m/s) is mandatory.

C. Eye & Body Protection[2][3][6]
Eyes: Chemical Splash Goggles (ANSI Z87.1) are preferred over safety glasses due to the

fine nature of the powder and the severity of aldehyde eye irritation.

Body: Standard cotton lab coat. If handling solutions >50mL, add a chemically resistant

apron (Tyvek or similar).

PPE Decision Logic Diagram
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Task Identification

Physical State?

Solid (Powder) Solution / Reaction

Quantity > 100mg? Solvent Type?

Action: Fume Hood + N95 Mask
+ Double Nitrile Gloves

Yes

Action: Fume Hood (Sash Low)
+ Single Nitrile Gloves

No

Penetrating (DCM, DMF)? Standard (EtOAc, MeOH)?

Action: Double Gloves (Change <15 min)
+ Splash Goggles + Apron

Action: Double Nitrile Gloves
+ Safety Glasses

Click to download full resolution via product page

Caption: Decision matrix for selecting PPE based on physical state and solvent carrier risks.

Operational Protocols
Protocol 1: Safe Weighing & Transfer
Why: Static electricity can cause small organic solids to "jump," leading to invisible surface

contamination.

Preparation: Place the balance inside the fume hood or a powder containment enclosure.
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Static Control: Use an anti-static gun or wipe on the spatula and weighing boat before

contact.

Transfer: Never transfer the open container outside the hood. Pre-weigh the solvent in the

reaction flask, then add the solid directly to the flask inside the hood to minimize airborne

dust.

Protocol 2: Reaction Setup (Inert Atmosphere)
Why: The aldehyde moiety is susceptible to autoxidation to the carboxylic acid (6-Chloro-2-

ethoxynicotinic acid), which alters stoichiometry and purity.

Purge: Flush the reaction vessel with Argon or Nitrogen for 5 minutes before introducing the

reagent.

Seal: Use a septum and balloon or Schlenk line. Do not leave the vessel open to air for

prolonged periods.

Emergency Response & Disposal
Spill Response Workflow
Immediate Action: Alert nearby personnel. If the spill is >5g or outside a hood, evacuate.

Spill Detected Type?

Solid Powder

Solution

1. Dampen paper towel (prevent dust)
2. Wipe gently (One direction)

3. Place in bag

1. Cover with Absorbent Pads
2. Do NOT use paper towels (rapid evap)

3. Scoop into bag

Label: 'Halogenated Organic Waste'
Contact EHS

Click to download full resolution via product page

Caption: Step-by-step logic for containing and cleaning spills based on physical state.

Disposal Procedures[4][5][7][8]
Waste Stream:Halogenated Organic Waste.[1][2]
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Critical: Do not mix with strong acids or oxidizers in the waste container.

Labeling: Must explicitly state "Halogenated" due to the Chlorine atom; incineration

requires specific scrubbing for HCl gas generation.

Container Decontamination: Triple rinse empty vials with Acetone or Ethanol. Collect the first

two rinses as halogenated waste.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. uakron.edu [uakron.edu]

2. Chimactiv - Interactive numerical educational resources for the analysis of complex media
[chimactiv.agroparistech.fr]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 6-Chloro-2-ethoxynicotinaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13921146/docs#personal-protective-equipment-ppe-
handling-guide-6-chloro-2-ethoxynicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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